Cas no 1210906-15-2 (5-Bromo-2-(trifluoromethoxy)benzonitrile)

• Product Name: 5-Bromo-2-(trifluoromethoxy)benzonitrile
• CAS No: 1210906-15-2
• MF: C₈H₃BrF₃NO
• MW: 266.014731645584
• MDL: MFCD13185875
• CID: 1027734
• Update Time: 2025-10-31

5-Bromo-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(trifluoromethoxy)benzonitrile
• 5-bromo-2-(trifluoromethoxyl)benzonitrile
• 2-(Trifluoromethoxy)-5-bromobenzonitrile
• benzonitrile, 5-bromo-2-(trifluoromethoxy)-
• XYVAUHKIIHYPAX-UHFFFAOYSA-N
• SBB064911
• PC6919
• AM61285
• FCH1380780
• AX8168156
• Z3981
• ST24029356
• 4-Bromo-2-cyano-1-(trifluoromethoxy)benzene

• MDL： MFCD13185875
• Inchi： 1S/C8H3BrF3NO/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3H
• InChI Key： XYVAUHKIIHYPAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 264.93500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 33

Experimental Properties

• Density: 1.75
• Boiling Point: 244 ºC
• Flash Point: 101 ºC
• PSA: 33.02000
• LogP: 3.21938

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-2-(trifluoromethoxy)benzonitrile

Introduction to 5-Bromo-2-(trifluoromethoxy)benzonitrile (CAS No. 1210906-15-2)

5-Bromo-2-(trifluoromethoxy)benzonitrile (CAS No. 1210906-15-2) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique bromine and trifluoromethoxy substituents, exhibits a range of chemical and biological properties that make it a valuable tool in various scientific applications.

The molecular structure of 5-Bromo-2-(trifluoromethoxy)benzonitrile consists of a benzene ring with a bromine atom at the 5-position and a trifluoromethoxy group at the 2-position, along with a cyano group. This configuration imparts specific electronic and steric effects that influence its reactivity and biological activity. The presence of the trifluoromethoxy group, in particular, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 5-Bromo-2-(trifluoromethoxy)benzonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The compound's ability to selectively target these enzymes without affecting normal cells makes it a promising lead for the development of novel anticancer agents.

In addition to its anticancer properties, 5-Bromo-2-(trifluoromethoxy)benzonitrile has shown potential in the treatment of neurological disorders. Studies conducted at leading research institutions have indicated that this compound can modulate certain neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the modulation of ion channels and receptors, which are critical for maintaining neuronal function.

The synthesis of 5-Bromo-2-(trifluoromethoxy)benzonitrile has been extensively studied, with several efficient routes reported in the literature. One common method involves the bromination of 2-trifluoromethoxybenzonitrile followed by further functionalization steps. The choice of synthetic pathway depends on factors such as yield, purity, and scalability, making it essential to optimize these processes for large-scale production.

The physical properties of 5-Bromo-2-(trifluoromethoxy)benzonitrile, including its melting point, boiling point, and solubility, are crucial for its handling and application in various experimental settings. These properties are influenced by the presence of the bromine and trifluoromethoxy groups, which can affect the compound's interactions with other molecules and its behavior in different solvents.

In terms of safety and handling, while 5-Bromo-2-(trifluoromethoxy)benzonitrile is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

The potential applications of 5-Bromo-2-(trifluoromethoxy)benzonitrile extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing new polymers and coatings with enhanced properties. The unique combination of bromine and trifluoromethoxy substituents provides opportunities for tailoring the physical and chemical characteristics of these materials to meet specific requirements.

In conclusion, 5-Bromo-2-(trifluoromethoxy)benzonitrile (CAS No. 1210906-15-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and biological activity make it an important molecule for ongoing research and development efforts aimed at addressing unmet medical needs and advancing technological innovations.